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Compound of Interest

Compound Name:
4-(Bromomethyl)-N,N-

dimethylbenzenesulfonamide

Cat. No.: B1337917 Get Quote

Essential Safety and Handling Guide for 4-
(Bromomethyl)-N,N-
dimethylbenzenesulfonamide
This guide provides crucial safety and logistical information for the handling and disposal of 4-
(Bromomethyl)-N,N-dimethylbenzenesulfonamide. It is intended for researchers, scientists,

and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier:

Name: 4-(Bromomethyl)-N,N-dimethylbenzenesulfonamide

CAS Number: 3446-91-1[1]

Molecular Formula: C9H12BrNO2S[1]

Molecular Weight: 278.17 g/mol [1]
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4-(Bromomethyl)-N,N-dimethylbenzenesulfonamide is a hazardous substance that can

cause significant health effects. It is harmful if swallowed, inhaled, or in contact with skin. It is

also known to cause skin and serious eye irritation.[2]

Summary of Personal Protective Equipment (PPE) Recommendations:
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PPE Category Item
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Change gloves

immediately if contaminated.

For prolonged or high-

exposure tasks, consider

double-gloving.[3]

Eye and Face Protection Safety goggles and face shield

Chemical splash goggles that

meet ANSI Z.87.1 standards

are required. A face shield

should be worn over goggles

when there is a risk of

splashing or when handling

larger quantities.[3]

Body Protection Laboratory coat

A flame-resistant or 100%

cotton lab coat should be worn

and fully buttoned to provide a

barrier against splashes and

skin contact.[3]

Respiratory Protection Respirator (if necessary)

All work should be conducted

in a well-ventilated area,

preferably within a chemical

fume hood, to avoid inhalation

of dust or vapors. If

engineering controls are

insufficient, a NIOSH-approved

respirator (e.g., N95 dust mask

for solids) may be required.[3]

Experimental Protocol: Safe Handling Procedure
1. Preparation and Engineering Controls:
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Ensure a calibrated and operational chemical fume hood is available.

Verify that an eyewash station and safety shower are readily accessible.[4]

Prepare the workspace within the fume hood by lining it with absorbent, disposable bench

paper.

Assemble all necessary equipment and reagents before handling the chemical.

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above, ensuring a proper fit.

3. Handling the Compound:

Conduct all manipulations of the solid compound, such as weighing and transferring, within

the chemical fume hood to minimize inhalation exposure.[3]

Use a spatula for transfers to avoid generating dust.[3]

If creating a solution, add the solid to the solvent slowly to avoid splashing.

4. In Case of a Spill:

For a small spill, absorb the material with an inert absorbent such as sand or vermiculite.[3]

Sweep up the absorbed material and place it in a sealed, labeled container for hazardous

waste disposal.[3]

Clean the spill area with an appropriate solvent, followed by soap and water.[4]

5. Decontamination and Waste Disposal:

Wipe down the work area within the fume hood with an appropriate solvent and then with

soap and water.

Dispose of all contaminated materials, including gloves, weigh boats, and paper towels, in a

designated, sealed, and clearly labeled hazardous waste container for solid waste.[3]
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Solutions containing 4-(Bromomethyl)-N,N-dimethylbenzenesulfonamide should be

collected in a separate, labeled hazardous waste container for halogenated organic waste.[3]

Dispose of all waste through an approved waste disposal plant, adhering to all local,

regional, and national regulations.[4]

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.

If on Skin: Wash with plenty of water. Call a POISON CENTER or doctor if you feel unwell. If

skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash

before reuse.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Workflow for Handling 4-(Bromomethyl)-N,N-
dimethylbenzenesulfonamide
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Workflow for Safe Handling of 4-(Bromomethyl)-N,N-dimethylbenzenesulfonamide
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Caption: Workflow for the safe handling of 4-(Bromomethyl)-N,N-
dimethylbenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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